Cas no 77341-09-4 (Methyl 3-Trimethylsilyloxy-7-ketolithocholate)

Methyl 3-Trimethylsilyloxy-7-ketolithocholate is a steroidal derivative used primarily in biochemical and pharmaceutical research. Its key structural features include a methyl ester at the C-24 position and a trimethylsilyl (TMS) ether protecting group at the C-3 hydroxyl, enhancing stability and solubility in organic solvents. The 7-keto modification further increases its utility as an intermediate in bile acid metabolism studies and steroid synthesis. The TMS group facilitates derivatization for analytical techniques such as GC-MS, improving detection sensitivity. This compound is valued for its role in probing steroidal pathways and as a precursor for further functionalization in medicinal chemistry applications.

Methyl 3-Trimethylsilyloxy-7-ketolithocholate structure

77341-09-4 structure

Product Name:Methyl 3-Trimethylsilyloxy-7-ketolithocholate

CAS No:77341-09-4

MF:C₂₈H₄₈O₄Si

MW:476.763830184937

CID:2449226

PubChem ID:77271373

Update Time:2025-05-21

Methyl 3-Trimethylsilyloxy-7-ketolithocholate Chemical and Physical Properties

Names and Identifiers

- 3-triMethylsilyloxy-7-ketolithocholic Methyl ester
- (R)-Methyl 4-((3R,5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-7-oxo-3-((trimethylsilyl)oxy)hexadecahydr
- Methyl 3-Trimethylsilyloxy-7-ketolithocholate
- 77341-09-4
- Inchi： 1S/C28H48O4Si/c1-18(8-11-25(30)31-4)21-9-10-22-26-23(13-15-28(21,22)3)27(2)14-12-20(32-33(5,6)7)16-19(27)17-24(26)29/h18-23,26H,8-17H2,1-7H3/t18-,19+,20-,21-,22+,23-,26+,27+,28-/m1/s1
- InChI Key： FYICTKZKCGJHMG-KDBTXHQPSA-N
- SMILES： [Si](C)(C)(C)O[C@@H]1CC[C@@]2(C)[C@@H](C1)CC([C@@H]1[C@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(=O)OC)CC[C@H]21)=O

Computed Properties

Exact Mass: 476.33218654 g/mol
Monoisotopic Mass: 476.33218654 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 33
Rotatable Bond Count: 7
Complexity: 760
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 476.8
Topological Polar Surface Area: 52.6

Methyl 3-Trimethylsilyloxy-7-ketolithocholate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M231190-100mg	Methyl 3-Trimethylsilyloxy-7-ketolithocholate	77341-09-4		100mg	$299.00	2023-05-18
TRC	M231190-250mg	Methyl 3-Trimethylsilyloxy-7-ketolithocholate	77341-09-4		250mg	$620.00	2023-05-18
TRC	M231190-500mg	Methyl 3-Trimethylsilyloxy-7-ketolithocholate	77341-09-4		500mg	$988.00	2023-05-18
TRC	M231190-1g	Methyl 3-Trimethylsilyloxy-7-ketolithocholate	77341-09-4		1g	$ 1230.00	2022-06-04
Chemenu	CM216756-1g	(R)-Methyl 4-((3R,5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-7-oxo-3-((trimethylsilyl)oxy)hexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate	77341-09-4	95%	1g	$***	2023-05-29
TRC	M231190-1000mg	Methyl 3-Trimethylsilyloxy-7-ketolithocholate	77341-09-4		1g	$1487.00	2023-05-18